2-(4-Formylphenoxy)-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]acetamide

• IUPAC Name: 2-(4-formylphenoxy)-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C18H16N4O3/c23-11-14-1-4-16(5-2-14)25-12-18(24)21-10-15-3-6-17(20-9-15)22-8-7-19-13-22/h1-9,11,13H,10,12H2,(H,21,24)
• InChI Key: CDWXDIZBCLCSJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OCC(=O)NCC2=CN=C(C=C2)N3C=CN=C3
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

The compound “2-(4-Formylphenoxy)-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]acetamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms, present in many important biological compounds. The compound also contains a formyl group (-CHO), which is a functional group consisting of a carbonyl center (a carbon double-bonded to oxygen) bonded to hydrogen and an R group, which is attached to a phenoxy group (a phenol ether). The acetamide group (CH3CONH2) is a derivative of acetic acid where an OH group has been replaced by an NH2 group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. The exact structure would depend on the specific synthesis process and the conditions under which the compound was formed.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the imidazole ring, the formyl group, and the acetamide group. The imidazole ring is aromatic and relatively stable, but can participate in various chemical reactions. The formyl group is electrophilic and can undergo nucleophilic addition reactions. The acetamide group can participate in various reactions, such as hydrolysis, reduction, and condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled and stored.

Future Directions

Future research could explore the synthesis of this compound, its physical and chemical properties, and potential applications. For example, imidazole derivatives have been studied for their potential use in pharmaceuticals and materials science.